Cas no 55708-28-6 (Oogoninol 1)

• Product Name: Oogoninol 1
• CAS No: 55708-28-6
• MF: C₃₃H₅₄O₆
• MW: 546.778271198273
• CID: 2027218
• Update Time: 2025-04-21

Oogoninol 1 Chemical and Physical Properties

Names and Identifiers

• Oogoninol 1
• (24R)-11α,15β,29-Trihydroxy-3β-(2-methyl-1-oxopropoxy)stigmast-5-en-7-one

• Inchi： 1S/C33H54O6/c1-18(2)21(11-13-34)9-8-20(5)24-16-26(36)29-28-25(35)15-22-14-23(39-31(38)19(3)4)10-12-32(22,6)30(28)27(37)17-33(24,29)7/h15,18-21,23-24,26-30,34,36-37H,8-14,16-17H2,1-7H3
• InChI Key： LVAGMWKWSACUNJ-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1C2(C(C3C(=O)C=C4C(CCC(OC(C(C)C)=O)C4)(C)C3C(C2)O)C(O)C1)C)C)CCO)C

Computed Properties

• Exact Mass: 546.392
• Monoisotopic Mass: 546.392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 5.483

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids